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Compound of Interest

Compound Name: Ethyl tiglate

Cat. No.: B033459 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides immediate, essential

safety and logistical information for the handling of Ethyl tiglate, including a step-by-step

operational plan and disposal guidelines.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative safety data for Ethyl
tiglate.

Property Value Source

Flash Point 44 °C (111.20 °F) [1]

GHS Hazard Statement
H226: Flammable liquid and

vapour
[2]

Oral, rat LD50 >5 g/kg [1]

Skin, rabbit LD50 >5 g/kg [1]

Operational Plan for Safe Handling of Ethyl Tiglate
To ensure the safe handling of Ethyl tiglate in a laboratory setting, the following procedural

steps should be strictly adhered to.
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Preparation and Engineering Controls
Ventilation: Always handle Ethyl tiglate in a well-ventilated area. For procedures with a

higher risk of vapor generation, a chemical fume hood is mandatory.[1]

Ignition Sources: Ethyl tiglate is a flammable liquid.[2][3] Ensure that all potential ignition

sources, such as open flames, hot surfaces, and sparks, are eliminated from the handling

area.[2][4]

Equipment: Use non-sparking tools and explosion-proof equipment when handling Ethyl
tiglate.[2][4] All equipment used must be properly grounded to prevent static discharge.[4]

Personal Protective Equipment (PPE)
Before beginning any work with Ethyl tiglate, all personnel must be equipped with the

following personal protective equipment:

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[2]

Skin Protection:

Gloves: Wear chemical-impermeable gloves that have been inspected for integrity before

use.[2]

Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[1] For

tasks with a higher risk of splashing, fire/flame resistant and impervious clothing is

recommended.[2]

Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, a full-

face respirator is necessary.[2] Respirator use must comply with OSHA 29 CFR 1910.134 or

European Standard EN 149.[1]

Handling and Experimental Procedures
Avoid Contact: Take all necessary precautions to avoid contact with skin and eyes, and to

prevent inhalation of vapor or mist.[1][2]
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Dispensing: When transferring Ethyl tiglate, do so in a manner that minimizes the

generation of vapors.

Storage: Store Ethyl tiglate in a tightly closed container in a cool, dry, and well-ventilated

area designated for flammable materials.[1][5] Keep it away from incompatible materials

such as strong oxidizing agents and strong bases.[3]

First Aid Measures
In the event of exposure to Ethyl tiglate, the following first aid procedures should be followed

immediately:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Remove all contaminated clothing. Flush the affected skin with plenty of water

for at least 15 minutes. Seek medical attention if irritation develops or persists.[1][4]

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, provide

oxygen. If the person is not breathing, give artificial respiration. Seek immediate medical

attention.[2]

Ingestion: Do not induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[2]

Spill Response and Cleanup
In the case of a spill, follow these steps to ensure a safe and effective cleanup:

Evacuate and Ventilate: Evacuate all non-essential personnel from the spill area and ensure

adequate ventilation.

Control Ignition Sources: Remove all sources of ignition from the area.[2]

Containment: For small spills, absorb the material with an inert absorbent such as dry clay,

sand, or diatomaceous earth.[4] For larger spills, dike the material to prevent further

spreading.[4]
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Cleanup: Use spark-proof tools to collect the absorbed material and place it in a suitable,

closed container for disposal.[2]

Decontamination: Clean the spill area thoroughly to remove any residual contamination.

Disposal Plan
Ethyl tiglate and its containers are considered hazardous waste and must be disposed of

accordingly.

Waste Classification: Chemical waste generators must determine if a discarded chemical is

classified as a hazardous waste according to US EPA guidelines in 40 CFR Parts 261.3.[1]

Disposal Method: Dispose of the waste at an approved waste disposal plant in accordance

with local, regional, and national regulations.[4][6] Do not allow the chemical to enter drains.

[2]

Container Disposal: Empty containers may retain product residue and can be dangerous.[6]

They should be disposed of at a hazardous or special waste collection point.[6]

Safe Handling Workflow for Ethyl Tiglate
The following diagram illustrates the logical workflow for the safe handling of Ethyl tiglate, from

preparation to disposal.
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Safe Handling Workflow for Ethyl Tiglate
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Caption: Logical workflow for the safe handling of Ethyl tiglate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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